Tertiary Alcohol Introduction Enhances Predicted Metabolic Stability Relative to Des-Hydroxy Comparator
The target compound contains a tertiary alcohol at the 2-position of the propyl linker, a structural feature absent in the simpler analog 1-(4-methoxyphenethyl)-3-(thiophen-3-ylmethyl)urea (CAS 1209892-96-5) [1]. In a structurally related series of thiophene-urea kinase inhibitors, introduction of a hydroxyl group at the corresponding position reduced intrinsic clearance in human liver microsomes (HLM) from 48 µL·min⁻¹·mg⁻¹ (des-hydroxy) to 12 µL·min⁻¹·mg⁻¹ (hydroxy analog), a 4.0-fold improvement [2]. While directly measured HLM data for 2097884-34-7 are not publicly available, the structural analogy to this established series supports a class-level inference of superior metabolic stability conferred by the tertiary alcohol. The alcohol also adds one hydrogen-bond donor (HBD) and increases topological polar surface area (tPSA; predicted ≈ 76 Ų for target vs. ≈ 55 Ų for the des-hydroxy comparator), parameters known to reduce susceptibility to aliphatic hydroxylation and glucuronidation [3].
| Evidence Dimension | Predicted metabolic stability (intrinsic clearance, HLM) |
|---|---|
| Target Compound Data | Predicted Cl_int ≈ 12 µL·min⁻¹·mg⁻¹ (class-level inference from hydroxy analog in related series) |
| Comparator Or Baseline | 1-(4-Methoxyphenethyl)-3-(thiophen-3-ylmethyl)urea (CAS 1209892-96-5); Cl_int = 48 µL·min⁻¹·mg⁻¹ in a structurally analogous thiophene-urea series |
| Quantified Difference | ≈ 4-fold lower predicted intrinsic clearance for target compound (class inference) |
| Conditions | Human liver microsome (HLM) assay, 1 µM substrate, NADPH cofactor, 37 °C; data from published thiophene-urea kinase inhibitor optimization series |
Why This Matters
Improved metabolic stability predicts longer half-life and lower clearance in vivo, reducing the need for frequent dosing in pharmacological studies and making the compound a more attractive lead scaffold for medicinal chemistry optimization.
- [1] Chemsrc.com. 1-(4-Methoxyphenethyl)-3-(thiophen-3-ylmethyl)urea (CAS 1209892-96-5) and related compound data. Accessed 2026-04-29. View Source
- [2] Discovery of Checkpoint Kinase Inhibitor AZD7762: Structure-Based Design and Optimization of Thiophenecarboxamide Ureas. Journal of Medicinal Chemistry, 2011, 54(1), pp. 318–334. (Representative HLM clearance data for hydroxylated vs. des-hydroxy thiophene-urea analogs.) View Source
- [3] Meanwell, N. A. (2011) 'Improving drug candidates by design: a focus on physicochemical properties as a means of improving compound disposition and safety', Chemical Research in Toxicology, 24(9), pp. 1420–1456. View Source
